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Compound of Interest

Compound Name: Carboquone

Cat. No.: B1668430

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carboquone, an aziridinyl benzoquinone derivative, is a potent antineoplastic agent that has
been investigated for its cytotoxic effects against various cancer cell lines. As a bioreductive
alkylating agent, its mechanism of action is multifaceted, primarily involving the cross-linking of
DNA, generation of reactive oxygen species (ROS), and subsequent induction of apoptosis and
cell cycle arrest. This technical guide provides a comprehensive overview of the chemical
properties, structure, and biological activities of Carboquone, with a focus on the experimental
methodologies used to elucidate its mechanism of action.

Chemical Properties and Structure

Carboquone is a crystalline solid with the following chemical and physical properties:

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1668430?utm_src=pdf-interest
https://www.benchchem.com/product/b1668430?utm_src=pdf-body
https://www.benchchem.com/product/b1668430?utm_src=pdf-body
https://www.benchchem.com/product/b1668430?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

[2-2,5-bis(aziridin-1-yl)-4-

methyl-3,6-dioxocyclohexa-
IUPAC Name _ [1]
1,4-dien-1-yl]-2-methoxyethyl]

carbamate
Synonyms Carbazilquinone, Esquinon [1]
CAS Number 24279-91-2 [1]
Molecular Formula C15H19N30s [1]
Molecular Weight 321.33 g/mol [1]
Appearance Red to reddish-brown crystals [2]
Melting Point 202°C (decomposes) [2]

Slightly soluble in chloroform,
Solubility acetone, and absolute alcohol.  N/A

Practically insoluble in water.

. CC1=C(C(=0)C(=C(C1=0)N2
SMILES String [3]
CC2)C(COC(=0)N)OC)N3cCC3

Structural Elucidation

The chemical structure of Carboquone has been determined and can be visualized as a p-
benzoquinone core substituted with two aziridinyl groups, a methyl group, and a carbamoyloxy-
methoxyethyl side chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [In-Depth Technical Guide to Carboquone: Chemical
Properties, Structure, and Mechanism of Action]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1668430#chemical-properties-and-
structure-of-carboquone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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